Cas no 1171153-33-5 (1-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-3-[(thiophen-2-yl)methyl]urea)

• Product Name: 1-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-3-[(thiophen-2-yl)methyl]urea
• CAS No: 1171153-33-5
• MF: C₁₈H₂₅N₃OS₂
• MW: 363.540601491928
• CID: 5815990
• PubChem ID: 44025423
• Update Time: 2024-01-16

1-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-3-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-3-(thiophen-2-ylmethyl)urea
• 1-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-3-[(thiophen-2-yl)methyl]urea
• SR-01000912505
• AKOS024646257
• 1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-3-(thiophen-2-ylmethyl)urea
• 1171153-33-5
• F2392-1740
• SR-01000912505-1

• Inchi： 1S/C18H25N3OS2/c22-18(19-12-16-6-5-10-24-16)20-13-17(15-7-11-23-14-15)21-8-3-1-2-4-9-21/h5-7,10-11,14,17H,1-4,8-9,12-13H2,(H2,19,20,22)
• InChI Key： OMTKGQXDEBXTJR-UHFFFAOYSA-N
• SMILES： N(CC(N1CCCCCC1)C1C=CSC=1)C(NCC1SC=CC=1)=O

Computed Properties

• Exact Mass: 363.14390478g/mol
• Monoisotopic Mass: 363.14390478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes